Cas no 138001-71-5 (1,7-Tetrasiloxanediol, 1,3,5-triethenyl-1,3,5-trimethyl-7,7-diphenyl-)

• Product Name: 1,7-Tetrasiloxanediol, 1,3,5-triethenyl-1,3,5-trimethyl-7,7-diphenyl-
• CAS No: 138001-71-5
• MF: C₂₁H₃₀O₅Si₄
• MW: 474.801909923553
• CID: 1248602
• Update Time: 2024-08-03

1,7-Tetrasiloxanediol, 1,3,5-triethenyl-1,3,5-trimethyl-7,7-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,7-Tetrasiloxanediol, 1,3,5-triethenyl-1,3,5-trimethyl-7,7-diphenyl-

• Inchi： 1S/C21H30O5Si4/c1-7-27(4,22)24-28(5,8-2)25-29(6,9-3)26-30(23,20-16-12-10-13-17-20)21-18-14-11-15-19-21/h7-19,22-23H,1-3H2,4-6H3
• InChI Key： RJCALKRDXLQSAJ-UHFFFAOYSA-N
• SMILES： [Si](C=C)(C)(O)O[Si](C=C)(C)O[Si](C=C)(C)O[Si](C1=CC=CC=C1)(C1=CC=CC=C1)O

Computed Properties

• Exact Mass: 474.117

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 457.0±28.0 °C(Predicted)
• PSA: 68.15
• pka: 11.16±0.53(Predicted)